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An In-Depth Technical Guide to the Discovery and Development of HMS-5552 (Sinogliatin/Dorzagliatin): A
Fourth-Generation Glucokinase Activator

Abstract

The management of Type 2 Diabetes Mellitus (T2DM) has long sought therapies that not only manage
hyperglycemia but also address the underlying pathophysiology of the disease, namely the progressive
decline in B-cell function and impaired glucose homeostasis. Glucokinase (GK), the principal glucose sensor
in pancreatic B-cells and hepatocytes, represents a prime therapeutic target. However, early-generation
glucokinase activators (GKAs) were beset by challenges, including a high risk of hypoglycemia,
hypertriglyceridemia, and a lack of sustained efficacy. This guide provides a comprehensive technical
overview of the discovery and development of HMS-5552 (Sinogliatin, marketed as Dorzagliatin), a fourth-
generation, dual-acting GKA. We will explore the strategic chemical design aimed at overcoming the
limitations of its predecessors, its unique mechanism of action in restoring glucose sensitivity, the rigorous
preclinical validation, and the multi-phase clinical journey that culminated in its approval as a first-in-class
therapeutic.

Introduction: The Glucokinase Conundrum and the Need for
a New Approach

Type 2 Diabetes is characterized by two primary defects: declining insulin secretion from pancreatic 3-cells
and increased hepatic glucose output.[1] Glucokinase (GK) is uniquely positioned at the nexus of these
dysfunctions. In the pancreas, GK acts as the rate-limiting enzyme for glucose metabolism, triggering
glucose-stimulated insulin secretion (GSIS). In the liver, it facilitates the conversion of glucose to glycogen,
thereby controlling postprandial glucose levels and suppressing hepatic glucose output.[2][3]
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This dual role made GK an attractive target for a new class of oral antidiabetic agents—glucokinase
activators (GKASs). The therapeutic hypothesis was simple yet powerful: an allosteric activator of GK could
lower the threshold for insulin secretion and simultaneously enhance hepatic glucose uptake, offering a
comprehensive approach to glycemic control.[4] However, the first wave of GKAs, developed in the early
2000s, failed in clinical trials. These early compounds, while potent, tended to over-activate the enzyme,
disrupting the delicate physiological balance of glucose sensing. This led to significant safety concerns,
including an unacceptable risk of hypoglycemia, liver steatosis, and a loss of glucose-lowering durability over
time.[4][5]

The clinical setbacks underscored a critical lesson: to be successful, a GKA must not simply activate GK, but
must do so in a way that preserves its glucose-sensing function. This realization paved the way for a new
generation of GKAs, designed with a more sophisticated understanding of enzyme kinetics. HMS-5552
(Sinogliatin) emerged from this new paradigm, engineered to be a glucose-sensitive sensitizer rather than a
blunt activator.[6][7]

Part 1: Rational Design and Preclinical Discovery of HMS-

5552
Design Philosophy: Engineering a "Smarter" GKA

The discovery of HMS-5552 by Hua Medicine was guided by a core principle: recapitulating the natural
kinetic properties of the glucokinase enzyme to avoid the pitfalls of earlier compounds.[7] The research team
focused on developing a fourth-generation chemical scaffold that would allosterically stabilize the high-
affinity, active conformation of GK without locking it in that state, thereby allowing the enzyme's activity to
remain dependent on ambient glucose levels.[6][8] This approach was intended to minimize the risk of
hypoglycemia at low glucose concentrations and prevent the overstimulation that led to -cell exhaustion and
loss of efficacy.

A key differentiator of the HMS-5552 program was the focus on creating a molecule with a clean metabolic
profile. Earlier GKAs were often hampered by the formation of unexpected human metabolites that impacted
safety and efficacy.[7] Preclinical screening demonstrated that HMS-5552 generates no major metabolites in
humans or in multiple animal species tested, leading to excellent correlations in
pharmacokinetic/pharmacodynamic (PK/PD) data between preclinical models and human subjects and
reducing the uncertainty for clinical development.[7]

Preclinical Efficacy in a T2DM Rat Model

The antidiabetic potential of HMS-5552 was validated in a rat model of T2DM induced by a high-fat diet and a
low dose of streptozotocin (STZ). This model mimics key features of human T2DM, including insulin
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resistance and impaired GK activity.[9] In a one-month study, oral administration of HMS-5552 demonstrated
significant, dose-dependent improvements in glucose metabolism.[9][10]

Key findings from these preclinical studies included:

» Improved Glycemic Control: HMS-5552 treatment significantly lowered fasting plasma glucose (FPG) and
improved glucose tolerance during an oral glucose tolerance test (OGTT).[9]

+ Enhanced GK Activity: Western blot analysis of liver tissue confirmed that HMS-5552 treatment
significantly increased the expression of the GK protein compared to untreated diabetic rats.[10]

o Improved Insulin Sensitivity: The treatment led to a significant decrease in fasting plasma insulin levels,
suggesting an improvement in insulin resistance.[9]

These results provided strong proof-of-concept that HMS-5552 could effectively address both insulin
resistance and impaired GK activity, the core defects in T2DM.[9]

Diabetic Control HMS-5552 Low- HMS-5552 High-

Parameter Outcome
Group Dose (10 mg/kg) Dose (30 mg/kg)
Fasting Plasma Significantly Significantly Glucose-lowering
Elevated
Glucose (FPG) Decreased Decreased effect[10]
Oral Glucose o o
) Significantly Significantly Improved glucose
Tolerance Test Impaired )
Improved Improved disposal[9]
(OGTT)
Fasting Plasma Significantly Significantly Improved insulin
) Elevated L
Insulin (FINS) Decreased Decreased sensitivity[9]
Hepatic GK Protein Significantly Significantly Target engagement
] Decreased i
Expression Increased Increased confirmed[10]

Part 2: Mechanism of Action: A Dual-Acting Glucose Sensor
Restorer

HMS-5552 is a dual-acting GKA, exerting its effects in both the pancreas and the liver to restore whole-body
glucose homeostasis.[11][12] It binds to an allosteric site on the GK enzyme, facilitating its activation and
enhancing its catalytic capacity in a glucose-dependent manner.[5][6] This mechanism effectively "repairs"
the impaired glucose-sensing function of GK observed in T2DM patients.[6]

Pancreatic and Hepatic Action
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* In the Pancreas: By sensitizing GK in -cells, HMS-5552 lowers the glucose threshold for insulin secretion.
This restores the physiological, glucose-stimulated release of insulin, particularly the crucial first-phase
insulin response which is often blunted in T2DM.[3][6]

» In the Liver: Activation of hepatic GK promotes the uptake of glucose from the blood and its conversion into
glycogen for storage. This action is most pronounced in the postprandial state when glucose levels are
high, effectively reducing glucose excursions after meals and lowering hepatic glucose output during
fasting periods.[1][3]

» In the Gut: Emerging evidence indicates that HMS-5552 also improves the impaired glucose-stimulated
secretion of glucagon-like peptide-1 (GLP-1) in diabetic patients, establishing a triple-acting role in
restoring glucose homeostasis.[6][13]

This coordinated, multi-organ effect allows for robust glycemic control while minimizing the risk of
hypoglycemia, as the activation of GK by HMS-5552 remains conditional on the presence of glucose.

Signaling Pathway Diagram

The following diagram illustrates the central role of glucokinase in glucose homeostasis and the dual action
of HMS-5552.
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Caption: Dual mechanism of HMS-5552 on pancreatic and hepatic glucokinase.
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Part 3: The Clinical Development Journey

The clinical development of HMS-5552 was a systematic progression from initial human safety studies to
large-scale pivotal trials, designed to rigorously evaluate its safety, pharmacokinetics, and efficacy.

Pharmacokinetics and Metabolism

First-in-human, single ascending dose studies in healthy subjects revealed that HMS-5552 has predictable
and dose-proportional pharmacokinetics.[14]

Value Range (5-50 mg single

Parameter Significance
dose)
Tmax (Time to peak concentration) 1.25 - 2.50 hours Rapid oral absorption[14]
o ) ) Suitable for once or twice-daily

t1/2 (Elimination half-life) 4.5 - 7.5 hours (single dose) )

dosing[14]

Consistent clearance across
CL/f (Apparent Clearance) ~12 L/h

doses[14]

) ) Predictable exposure with

AUC & Cmax Dose-proportional increase

increasing dose[14]

Crucially, these studies confirmed the absence of major metabolites and no significant drug accumulation
with multiple dosing, reinforcing the clean PK profile observed in preclinical assessments.[7][14]

Phase | and Il: Establishing Proof-of-Concept

o Phase | Studies: Multiple Phase | trials in both healthy volunteers and T2DM patients established the
safety and tolerability of HMS-5552. These studies demonstrated robust, dose-proportional glucose-
lowering of both fasting and post-meal glucose with a very low risk of hypoglycemia.[7][15] A 4-week study
(Phase 1c) in T2DM patients showed a remarkable >1% reduction in HbAlc, a highly promising early sign
of efficacy.[15]

¢ Phase Il Monotherapy Trial (NCT02561338): This 12-week, randomized, double-blind, placebo-controlled
study in 258 T2DM patients in China was the first successful Phase Il trial for a GKA.[16] The results were
a major milestone, demonstrating for the first time that a GKA could produce sustained glycemic control
without the safety and durability issues of its predecessors.[16][17]
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Placebo-subtracted Change in L .
Treatment Group . Statistical Significance
HbA1c from Baseline

75 mg Once Daily -0.2% Not specified
100 mg Once Daily -0.4% p<0.01

50 mg Twice Daily -0.5% p <0.001

75 mg Twice Daily -0.8% p <0.001

(Data adapted from BioWorld report

on Phase Il results)[16]

The trial also reported an excellent safety profile, with an incidence of mild hypoglycemia (5.4%) comparable
to placebo and other low-risk oral agents, and no adverse signals on liver enzymes or lipids.[16][17]

Phase lll Pivotal Trials and Regulatory Approval

Building on the successful Phase Il data, Hua Medicine launched two pivotal Phase Il trials:

e SEED Study (NCT03173371): A 52-week trial evaluating HMS-5552 as a monotherapy in drug-naive
T2DM patients.[6]

 DAWN Study (NCT03141073): A 52-week trial evaluating HMS-5552 as an add-on therapy in patients
inadequately controlled on metformin.[6][18]

Both trials met their primary efficacy endpoints, demonstrating significant and durable reductions in HbAlc
with a continued favorable safety and tolerability profile. Based on this robust data package, dorzagliatin
(trade name: HuaTangNing) received marketing approval from the China National Medical Products
Administration (NMPA) in September 2022 for use as both a monotherapy and as an add-on to metformin.
[19] This marked the world's first approval for a GKA, nearly a decade after a new oral mechanism of action
for T2DM was last introduced.[19]

Clinical Development Workflow Diagram

Caption: The clinical development pathway of HMS-5552 (Sinogliatin).

Part 4: Methodologies & Protocols

To ensure scientific integrity and reproducibility, the development of HMS-5552 relied on validated
experimental systems. Below are representative protocols for key assays.
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Protocol 1: In Vitro Glucokinase Activation Assay

Objective: To determine the effect of a test compound (e.g., HMS-5552) on the enzymatic activity of
recombinant human glucokinase. This assay quantifies the compound's potency (EC50) and maximum
activation.

Principle: This is a coupled-enzyme assay. GK phosphorylates glucose to glucose-6-phosphate (G6P). The
enzyme glucose-6-phosphate dehydrogenase (G6PDH) then uses G6P as a substrate to reduce NADP+ to
NADPH, which can be measured spectrophotometrically by the increase in absorbance at 340 nm.

Step-by-Step Methodology:

o Reagent Preparation:

o

Assay Buffer: 25 mM HEPES, pH 7.4, 25 mM KCI, 5 mM MgCI2, 1 mM DTT.

o Substrate/Cofactor Mix: Prepare a 2X solution in Assay Buffer containing 10 mM Glucose, 2 mM ATP,
and 2 mM NADP+.

o Enzyme Mix: Prepare a 2X solution in Assay Buffer containing recombinant human Glucokinase (e.g.,
20 nM) and G6PDH (e.g., 2 U/mL).

o Test Compound: Prepare serial dilutions of HMS-5552 in DMSO, then dilute further in Assay Buffer to
achieve the final desired concentrations. Include a DMSO-only control.

o Assay Procedure (96-well plate format):

o

Add 25 pL of test compound dilution or control to appropriate wells.

o

Add 25 pL of the Substrate/Cofactor Mix to all wells.

o

Pre-incubate the plate at 37°C for 10 minutes.

(o]

Initiate the reaction by adding 50 pL of the pre-warmed Enzyme Mix to all wells.

(o]

Immediately place the plate in a microplate reader capable of kinetic measurements at 37°C.

« Data Acquisition and Analysis:

o Measure the absorbance at 340 nm every 60 seconds for 30 minutes.

o Calculate the reaction rate (V, change in absorbance per minute) for each well from the linear portion of
the kinetic curve.
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o Plot the reaction rate against the log of the test compound concentration.

o Fit the data to a four-parameter logistic equation to determine the EC50 (concentration for 50% maximal
activation) and Emax (maximum activation).

o Self-Validation System:
o Paositive Control: A known GKA is run in parallel to confirm assay performance.
o Negative Control: DMSO-only wells establish the basal enzyme activity.

o No-Enzyme Control: Wells without GK are included to control for background signal.

Protocol 2: Oral Glucose Tolerance Test (OGTT) in a T2DM
Animal Model

Objective: To evaluate the in vivo efficacy of HMS-5552 on improving glucose disposal following an oral
glucose challenge in diabetic rats.

Step-by-Step Methodology:

o Animal Acclimatization and Dosing:
o Use male Sprague-Dawley rats with STZ-induced T2DM as described previously.[9]
o Fast the animals overnight (approx. 12-14 hours) with free access to water.

o Administer the test compound (HMS-5552, e.g., 10 or 30 mg/kg) or vehicle (e.g., 0.5% CMC) via oral
gavage.

¢ Glucose Challenge and Blood Sampling:

o 60 minutes post-drug administration, take a baseline blood sample (t=0) from the tail vein.

o Immediately administer a glucose solution (e.g., 2 g/kg) via oral gavage.

o Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose challenge.
¢ Blood Glucose Measurement:

o Measure blood glucose concentration in each sample using a calibrated glucometer.

o Data Analysis:
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o Plot the mean blood glucose concentration versus time for each treatment group.

o Calculate the Area Under the Curve (AUC) for the glucose excursion (AUCglucose 0-120 min) for each
animal.

o Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare the AUC values of the
HMS-5552 treated groups to the vehicle control group. A significant reduction in AUC indicates improved
glucose tolerance.

+ Self-Validation System:
o Vehicle Control Group: Establishes the baseline glucose intolerance of the diabetic model.

o Positive Control Group: A group treated with a known antidiabetic agent (e.g., metformin) can be
included to validate the model's responsiveness.

o Non-Diabetic Control Group: An untreated, healthy group can be run to show the target physiological
response.

Conclusion

The successful development of HMS-5552 (Sinogliatin/Dorzagliatin) represents a landmark achievement in
diabetes research, validating glucokinase as a therapeutic target after years of setbacks. Its journey from a
rationally designed molecule to a first-in-class approved drug was built on a deep understanding of enzyme
kinetics and a commitment to overcoming the specific challenges that caused earlier GKAs to fail. By acting
as a glucose-sensitive "restorer" of GK function rather than a simple activator, HMS-5552 offers a novel,
physiological approach to T2DM management. It effectively improves glycemic control and B-cell function
with a low intrinsic risk of hypoglycemia, holding the potential to alter the course of disease progression. The
story of Sinogliatin serves as a powerful case study in persistence, rational drug design, and the translation
of complex biological understanding into a tangible therapeutic benefit for patients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and ress Hast

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://www.medchemexpress.com/dorzagliatin.html
https://www.researchgate.net/publication/324836540_Dorzagliatin_HMS5552_a_Novel_Dual_Acting_Glucokinase_Activator_Improves_Glycemic_Control_and_Pancreatic_b-cell_Function_in_Patients_with_Type_2_Diabetes_A_28-day_Treatment_Study_Using_Biomarker-Guided
https://diabetesjournals.org/diabetes/article/70/Supplement_1/117-LB/139583/117-LB-Glucokinase-Activator-Dorzagliatin-HMS5552
https://www.dovepress.com/safety-tolerability-pharmacokinetics-and-pharmacodynamics-of-novel-glu-peer-reviewed-fulltext-article-DDDT
https://firstwordpharma.com/story/2952635
https://www.bioworld.com/articles/655359-hua-reports-promising-phase-ii-results-of-glucokinase-activator-hms-5552?v=preview
https://firstwordpharma.com/story/4248036
https://clinicaltrials.gov/study/NCT03141073?term=HMS5552&viewType=Table&rank=8
https://www.navlindaily.com/article/14163/china-approves-world-s-first-novel-t2-diabetes-drug-in-nearly-a-decade
https://www.benchchem.com/product/b13396442/docs#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/product/b13396442/docs#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/product/b13396442/docs#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/product/b13396442?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

